Cas no 37852-61-2 (Propanamide,2-chloro-N-(3-phenyl-5-isoxazolyl)-)

• Product Name: Propanamide,2-chloro-N-(3-phenyl-5-isoxazolyl)-
• CAS No: 37852-61-2
• MF: C₁₂H₁₁ClN₂O₂
• MW: 250.680941820145
• CID: 316419
• PubChem ID: 216896
• Update Time: 2025-04-19

Propanamide,2-chloro-N-(3-phenyl-5-isoxazolyl)- Chemical and Physical Properties

Names and Identifiers

• Propanamide,2-chloro-N-(3-phenyl-5-isoxazolyl)-
• A826686
• 2-chloro-n-(3-phenyl-1,2-oxazol-5-yl)propanamide
• 2-Chloro-N-(3-phenyl-5-isoxazolyl)propanamide
• 37852-61-2
• DTXSID50958885
• 2-chloranyl-N-(3-phenyl-1,2-oxazol-5-yl)propanamide
• Propanamide, 2-chloro-N-(3-phenyl-5-isoxazolyl)-

• Inchi： 1S/C12H11ClN2O2/c1-8(13)12(16)14-11-7-10(15-17-11)9-5-3-2-4-6-9/h2-8H,1H3,(H,14,16)
• InChI Key： UNSJTDNXEIROJA-UHFFFAOYSA-N
• SMILES： ClC(C)C(NC1=CC(C2C=CC=CC=2)=NO1)=O

Computed Properties

• Exact Mass: 250.05103
• Monoisotopic Mass: 250.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.13